Cas no 494214-31-2 ((1-Ethyl-5-methyl-1H-pyrazol-4-yl)methanol)

(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methanol structure
494214-31-2 structure
Product Name:(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methanol
CAS No:494214-31-2
MF:C7H12N2O
MW:140.182981491089
MDL:MFCD02253732
CID:932380
PubChem ID:786253
Update Time:2025-09-21

(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Ethyl-5-methyl-1H-pyrazol-4-yl)methanol
    • (1-ETHYL-5-METHYL-1H-PYRAZOL-4-YL)-METHANOL
    • (1-ethyl-5-methylpyrazol-4-yl)methanol
    • MFCD02253732
    • STK260842
    • BBL015818
    • CS-0312756
    • DB-016234
    • VS-05030
    • (1-ethyl-5-methyl-pyrazol-4-yl)methanol
    • A871808
    • BAS 03066100
    • AKOS000304212
    • DTXSID40354892
    • 494214-31-2
    • MDL: MFCD02253732
    • Inchi: 1S/C7H12N2O/c1-3-9-6(2)7(5-10)4-8-9/h4,10H,3,5H2,1-2H3
    • InChI Key: FGYVPWYZXQJMNO-UHFFFAOYSA-N
    • SMILES: OCC1C=NN(CC)C=1C

Computed Properties

  • Exact Mass: 140.09500
  • Monoisotopic Mass: 140.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 0.70370

(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methanol Security Information

  • HazardClass:IRRITANT

(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methanol Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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